Cas no 888414-62-8 (N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide)

• Product Name: N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide
• CAS No: 888414-62-8
• MF: C₁₄H₁₁N₃O₃S
• MW: 301.320441484451
• CID: 5906306
• PubChem ID: 4687001
• Update Time: 2025-07-20

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• AKOS024607855
• 888414-62-8
• N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
• F1374-0442
• AB00674191-01
• N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide

• Inchi： 1S/C14H11N3O3S/c1-19-10-6-4-9(5-7-10)13-16-17-14(20-13)15-12(18)11-3-2-8-21-11/h2-8H,1H3,(H,15,17,18)
• InChI Key： NPFAEGDNBQYYPI-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=C(OC)C=C3)O2)=O)SC=CC=1

Computed Properties

• Exact Mass: 301.05211239g/mol
• Monoisotopic Mass: 301.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.392±0.06 g/cm3(Predicted)
• pka: 10.39±0.70(Predicted)

Additional information on N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide

Comprehensive Overview of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide (CAS No. 888414-62-8)

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide (CAS No. 888414-62-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique oxadiazole and thiophene moieties, exhibits promising biological activities, including potential applications in anti-inflammatory and antimicrobial therapies. Its molecular structure, featuring a methoxyphenyl group, enhances its solubility and bioavailability, making it a subject of interest for drug development.

Recent studies highlight the growing demand for heterocyclic compounds like N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential role in targeting enzyme inhibition and signal transduction pathways. The compound's CAS No. 888414-62-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, its oxadiazole-thiophene hybrid structure aligns with current trends in designing multi-target therapeutics, a hot topic in drug discovery.

The synthesis of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide involves a series of condensation and cyclization reactions, optimized for high yield and purity. Its carboxamide group plays a critical role in forming hydrogen bonds with biological targets, a feature often explored in structure-activity relationship (SAR) studies. This compound's methoxy substituent further enhances its electronic properties, making it a candidate for fluorescence-based imaging applications, another area of high interest in biomedical research.

From an industrial perspective, CAS No. 888414-62-8 is gaining traction in the development of advanced materials, particularly in organic electronics and sensor technologies. Its thiophene-carboxamide backbone contributes to charge transport properties, a key factor in optoelectronic devices. As sustainability becomes a global priority, researchers are also investigating eco-friendly synthesis routes for this compound, addressing queries like "green synthesis of heterocyclic carboxamides"—a frequently searched term in scientific literature.

In summary, N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-ylthiophene-2-carboxamide (CAS No. 888414-62-8) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and biotechnology. Its structural features and functional groups align with contemporary research trends, answering common questions such as "how do oxadiazole derivatives work in drug design?" and "what are the industrial uses of thiophene carboxamides?" This positions it as a valuable subject for ongoing and future scientific exploration.